Cas no 2241432-81-3 (11H-Dibenzo[b,e][1,4]diazepin-11-one, 2-chloro-8-fluoro-5,10-dihydro-)

• Product Name: 11H-Dibenzo[b,e][1,4]diazepin-11-one, 2-chloro-8-fluoro-5,10-dihydro-
• CAS No: 2241432-81-3
• MF: C₁₃H₈ClFN₂O
• MW: 262.666825294495
• CID: 5184442
• Update Time: 2025-06-12

11H-Dibenzo[b,e][1,4]diazepin-11-one, 2-chloro-8-fluoro-5,10-dihydro- Chemical and Physical Properties

Names and Identifiers

• 11H-Dibenzo[b,e][1,4]diazepin-11-one, 2-chloro-8-fluoro-5,10-dihydro-
• Chloro-8-fluoro-5H-dibenzo[b,e][1,4]diazepin-11(10H)-one, 2-

• Inchi： 1S/C13H8ClFN2O/c14-7-1-3-10-9(5-7)13(18)17-12-6-8(15)2-4-11(12)16-10/h1-6,16H,(H,17,18)
• InChI Key： MDOXRMDDOSYFGS-UHFFFAOYSA-N
• SMILES： N1C(=O)C2=CC(Cl)=CC=C2NC2=CC=C(F)C=C12

Additional information on 11H-Dibenzo[b,e][1,4]diazepin-11-one, 2-chloro-8-fluoro-5,10-dihydro-

Comprehensive Overview of 11H-Dibenzo[b,e][1,4]diazepin-11-one, 2-chloro-8-fluoro-5,10-dihydro- (CAS No. 2241432-81-3)

The compound 11H-Dibenzo[b,e][1,4]diazepin-11-one, 2-chloro-8-fluoro-5,10-dihydro- (CAS No. 2241432-81-3) is a heterocyclic organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a diazepine core with chloro and fluoro substituents, makes it a subject of interest for researchers exploring novel bioactive compounds. This article delves into its properties, synthesis, and relevance in modern scientific research, addressing common queries such as "What are the applications of 11H-Dibenzo[b,e][1,4]diazepin-11-one derivatives?" and "How does fluorination impact the reactivity of diazepine compounds?".

Chemically, 11H-Dibenzo[b,e][1,4]diazepin-11-one derivatives are known for their versatility in drug design due to their ability to interact with biological targets. The introduction of a 2-chloro-8-fluoro substitution enhances its electronic properties, potentially improving binding affinity and metabolic stability. Recent studies highlight its role in modulating neurotransmitter receptors, aligning with the growing demand for central nervous system (CNS)-targeted therapeutics. Researchers frequently search for "synthetic routes for halogenated diazepines" or "SAR studies of dibenzodiazepinones," reflecting the compound's relevance in medicinal chemistry.

From a synthetic perspective, the preparation of 2-chloro-8-fluoro-5,10-dihydro-11H-Dibenzo[b,e][1,4]diazepin-11-one often involves multi-step protocols, including cyclization and halogenation steps. Optimizing yield and purity remains a focus, as evidenced by searches like "improving diazepinone synthesis efficiency." The compound's fluorine atom also attracts attention in the context of PET (positron emission tomography) tracer development, a hot topic in diagnostic imaging. Its potential as a scaffold for fluorescent probes further broadens its utility in biotechnology.

Environmental and regulatory considerations are increasingly shaping research directions. While 2241432-81-3 is not classified as hazardous, its halogenated nature prompts inquiries about "green chemistry approaches for diazepine derivatives." Innovations such as catalytic fluorination and solvent-free reactions are gaining traction, addressing both sustainability and cost-effectiveness. This aligns with the broader trend of "eco-friendly pharmaceutical synthesis," a frequently searched term among chemists.

In material science, the planar structure of dibenzo[b,e][1,4]diazepin-11-one lends itself to applications in organic electronics. Searches for "nitrogen-containing heterocycles in OLEDs" underscore its potential in light-emitting devices. The chloro and fluoro groups may further tune electron transport properties, a key consideration for designing high-performance semiconductors.

In conclusion, 11H-Dibenzo[b,e][1,4]diazepin-11-one, 2-chloro-8-fluoro-5,10-dihydro- represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its study addresses pressing scientific questions while catering to industrial demands for innovation. As research progresses, this molecule is poised to play a pivotal role in addressing challenges from drug discovery to sustainable technology.